Cas no 942004-57-1 (N-cyclohexyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide)

• Product name: N-cyclohexyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• CAS No: 942004-57-1
• MF: C₁₈H₂₀N₄O₂S₂
• MW: 388.507000923157
• CID: 6098943
• PubChem ID: 16906668

N-cyclohexyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• AKOS016389018
• N-cyclohexyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
• N-cyclohexyl-2-[2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• 942004-57-1
• N-cyclohexyl-2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• F2347-0917

• Inchi： 1S/C18H20N4O2S2/c1-11-19-16-17(26-11)15(13-8-5-9-25-13)21-22(18(16)24)10-14(23)20-12-6-3-2-4-7-12/h5,8-9,12H,2-4,6-7,10H2,1H3,(H,20,23)
• InChI Key： NCLMLZREFDVACY-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1C(C1=CC=CS1)=NN(C2=O)CC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 388.10276824g/mol
• Monoisotopic Mass: 388.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 131Ų

Additional information on N-cyclohexyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide

Recent Advances in the Study of N-cyclohexyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS: 942004-57-1)

In recent years, the compound N-cyclohexyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS: 942004-57-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiazolo[4,5-d]pyridazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-cyclohexyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, with particular emphasis on the cyclization of thiophene derivatives and the subsequent introduction of the cyclohexylacetamide moiety. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a pharmacological perspective, this compound has demonstrated notable activity as a modulator of key signaling pathways. In vitro studies have revealed its ability to inhibit specific kinases involved in inflammatory and proliferative diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its potent inhibitory effects on protein kinases such as JAK2 and PI3K, which are critical targets in oncology and autoimmune disorders. These findings suggest that N-cyclohexyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide could serve as a lead compound for the development of novel therapeutics.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in addressing neurodegenerative diseases. Preclinical models have indicated that it may attenuate oxidative stress and neuroinflammation, two key pathological features of conditions like Alzheimer's and Parkinson's diseases. These effects are thought to be mediated through the compound's interaction with redox-sensitive transcription factors and its ability to scavenge reactive oxygen species. While these results are preliminary, they underscore the versatility of this molecule in targeting diverse disease mechanisms.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academic researchers and pharmaceutical companies are underway to overcome these hurdles, with the aim of advancing N-cyclohexyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide into clinical trials.

In conclusion, the compound N-cyclohexyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS: 942004-57-1) represents a promising candidate for drug development across multiple therapeutic areas. Its unique chemical structure and broad-spectrum biological activity make it a valuable subject of ongoing research. Future studies will likely focus on elucidating its mechanism of action in greater detail and optimizing its pharmacological profile to enhance its therapeutic potential.